Cas no 1368497-36-2 (3-methyl-3-(2,4,5-trimethylphenyl)butan-1-amine)

• Product Name: 3-methyl-3-(2,4,5-trimethylphenyl)butan-1-amine
• CAS No: 1368497-36-2
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 5857566
• PubChem ID: 80502709
• Update Time: 2025-10-29

3-methyl-3-(2,4,5-trimethylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(2,4,5-trimethylphenyl)butan-1-amine
• EN300-1843116
• AKOS019067039
• 1368497-36-2

• Inchi： 1S/C14H23N/c1-10-8-12(3)13(9-11(10)2)14(4,5)6-7-15/h8-9H,6-7,15H2,1-5H3
• InChI Key： GLPGTYAFGKELKF-UHFFFAOYSA-N
• SMILES： NCCC(C)(C)C1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 205.183049738g/mol
• Monoisotopic Mass: 205.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-methyl-3-(2,4,5-trimethylphenyl)butan-1-amine

Introduction to 3-methyl-3-(2,4,5-trimethylphenyl)butan-1-amine (CAS No. 1368497-36-2) and Its Applications in Modern Chemical Research

The compound 3-methyl-3-(2,4,5-trimethylphenyl)butan-1-amine, identified by the CAS number 1368497-36-2, represents a significant advancement in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of multiple aromatic rings and alkyl substituents makes it a versatile intermediate for constructing more complex chemical entities.

In recent years, the exploration of novel amines has been a focal point in medicinal chemistry, driven by the need for more effective and targeted therapeutic agents. 3-methyl-3-(2,4,5-trimethylphenyl)butan-1-amine stands out as a promising candidate due to its unique structural features. The combination of a butan-1-amine backbone with a trimethylphenyl group at the third position introduces specific steric and electronic properties that can be exploited in molecular design. This compound’s ability to serve as a building block for more intricate scaffolds has made it a subject of intense study in academic and industrial research laboratories.

One of the most compelling aspects of 3-methyl-3-(2,4,5-trimethylphenyl)butan-1-amine is its role in the synthesis of biologically active molecules. The aromatic ring system, particularly the trimethyl-substituted phenyl group, can interact with biological targets in ways that simpler aliphatic or heterocyclic compounds cannot. This has led to investigations into its potential as an intermediate for developing novel pharmaceuticals. For instance, researchers have explored its utility in creating derivatives that exhibit antimicrobial or anti-inflammatory properties. The flexibility offered by the amine group further enhances its appeal as a synthetic precursor.

The structural complexity of 3-methyl-3-(2,4,5-trimethylphenyl)butan-1-amine also makes it an interesting subject for studying reaction mechanisms and catalytic processes. Recent studies have demonstrated its effectiveness in various organic transformations, including cross-coupling reactions and asymmetric synthesis. These findings highlight its importance not only as a pharmacological intermediate but also as a tool for advancing synthetic methodologies. The ability to manipulate its structure allows chemists to fine-tune its properties for specific applications, making it a valuable asset in modern chemical research.

Advances in computational chemistry have further enhanced our understanding of 3-methyl-3-(2,4,5-trimethylphenyl)butan-1-amine. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have been instrumental in predicting the efficacy and selectivity of potential drug candidates derived from this molecule. By integrating experimental data with computational predictions, researchers can design more efficient synthetic routes and optimize the properties of derived compounds.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of 3-methyl-3-(2,4,5-trimethylphenyl)butan-1-amine. Its unique structural features suggest applications in treating a wide range of diseases, from neurological disorders to chronic inflammatory conditions. Initial preclinical studies have shown promising results regarding its biological activity. These findings have spurred further research into developing novel derivatives with enhanced pharmacological profiles. The compound’s versatility as a scaffold allows for the creation of molecules with tailored functionalities.

Synthetic chemists have also leveraged 3-methyl-3-(2,4,5-trimethylphenyl)butan-1-amine to develop new synthetic strategies. Its complex framework provides opportunities for exploring innovative reaction pathways that could lead to more efficient production methods for other important chemicals. The integration of green chemistry principles into these synthetic processes has further underscored the compound’s significance in sustainable chemical manufacturing. By minimizing waste and reducing energy consumption, researchers are paving the way for environmentally responsible production techniques.

The future prospects of 3-methyl-3-(2,4,5-trimethylphenyl)butan-1-amine are vast and multifaceted. As our understanding of its properties grows, so does its potential to contribute to advancements in medicine and materials science. Ongoing research aims to uncover new applications and refine existing ones through interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound’s unique characteristics make it a cornerstone in the pursuit of innovative chemical solutions.

In conclusion,3-methyl-3-(2,4,5-trimethylphenyl)butan-1-amine (CAS No. 1368497-36-2) represents a significant milestone in modern chemical research. Its structural complexity and functional diversity make it an invaluable tool for developing new pharmaceuticals and synthetic methodologies. As research continues to uncover its full potential,this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation across multiple disciplines.